Cas no 2228196-69-6 (tert-butyl N-{1-1-(aminomethyl)cyclopentylcyclopentyl}carbamate)

• Product Name: tert-butyl N-{1-1-(aminomethyl)cyclopentylcyclopentyl}carbamate
• CAS No: 2228196-69-6
• MF: C₁₆H₃₀N₂O₂
• MW: 282.421604633331
• CID: 5800860
• PubChem ID: 165699568
• Update Time: 2025-06-29

tert-butyl N-{1-1-(aminomethyl)cyclopentylcyclopentyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{1-1-(aminomethyl)cyclopentylcyclopentyl}carbamate
• EN300-1871910
• 2228196-69-6
• tert-butyl N-{1-[1-(aminomethyl)cyclopentyl]cyclopentyl}carbamate

• Inchi： 1S/C16H30N2O2/c1-14(2,3)20-13(19)18-16(10-6-7-11-16)15(12-17)8-4-5-9-15/h4-12,17H2,1-3H3,(H,18,19)
• InChI Key： QTDYNQUYZWIMFT-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1(CCCC1)C1(CN)CCCC1)=O

Computed Properties

• Exact Mass: 282.230728204g/mol
• Monoisotopic Mass: 282.230728204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-{1-1-(aminomethyl)cyclopentylcyclopentyl}carbamate

Introduction to Tert-butyl N-{1-1-(aminomethyl)cyclopentylcyclopentyl}carbamate (CAS No. 2228196-69-6)

Tert-butyl N-{1-1-(aminomethyl)cyclopentylcyclopentyl}carbamate, identified by its Chemical Abstracts Service (CAS) number 2228196-69-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry, particularly as intermediates in the synthesis of biologically active molecules. The structural uniqueness of tert-butyl N-{1-1-(aminomethyl)cyclopentylcyclopentyl}carbamate lies in its cyclopentyl framework, which is appended with an aminomethyl group, making it a potentially valuable scaffold for drug discovery and development.

The molecular structure of tert-butyl N-{1-1-(aminomethyl)cyclopentylcyclopentyl}carbamate consists of a central carbamate moiety linked to a tert-butyl group, which provides steric stability and enhances lipophilicity. The presence of the cyclopentyl ring system introduces conformational flexibility, allowing for diverse interactions with biological targets. This structural motif has been explored in recent years due to its potential to modulate enzyme activity and receptor binding, making it a promising candidate for the development of novel therapeutic agents.

In the realm of medicinal chemistry, the synthesis and functionalization of carbamates remain a cornerstone due to their broad spectrum of biological activities. The tert-butyl N-{1-1-(aminomethyl)cyclopentylcyclopentyl}carbamate structure exemplifies how modifications at specific positions can yield compounds with tailored pharmacological properties. For instance, the aminomethyl group can serve as a handle for further derivatization, enabling the introduction of additional functional moieties that may enhance binding affinity or metabolic stability.

Recent advancements in computational chemistry and molecular modeling have facilitated the rational design of such complex molecules. By leveraging high-throughput virtual screening and structure-based drug design, researchers have been able to predict the binding modes of tert-butyl N-{1-1-(aminomethyl)cyclopentylcyclopentyl}carbamate with various biological targets. These studies have highlighted its potential as an inhibitor or modulator in pathways relevant to inflammation, neurodegeneration, and metabolic disorders. The cyclopentyl moiety, in particular, has been shown to interact favorably with hydrophobic pockets in protein targets, enhancing overall binding efficacy.

The pharmaceutical industry has long recognized the importance of structural diversity in drug discovery programs. Compounds like tert-butyl N-{1-1-(aminomethyl)cyclopentylcyclopentyl}carbamate contribute to this diversity by introducing novel scaffolds that may circumvent existing resistance mechanisms or provide alternative therapeutic strategies. The tert-butyl group, while providing steric bulk, also contributes to metabolic stability by reducing susceptibility to hydrolysis by esterases and other enzymes.

From a synthetic perspective, tert-butyl N-{1-1-(aminomethyl)cyclopentylcyclopentyl}carbamate represents an intriguing challenge due to its complex architecture. The synthesis typically involves multi-step reactions, including cycloadditions, nucleophilic substitutions, and protecting group strategies. Advances in catalytic methods have enabled more efficient routes to such compounds, reducing reaction times and improving yields. For example, transition-metal-catalyzed cross-coupling reactions have been employed to construct the cyclopentane framework with high precision.

The role of carbamates as pharmacophores extends beyond their use as intermediates; they have also been explored as active ingredients in their own right. Certain carbamates exhibit potent activity against bacterial infections by inhibiting essential enzymatic pathways. The structural features of tert-butyl N-{1-1-(aminomethyl)cyclopentylcyclopentyl}carbamate make it a candidate for such applications, particularly if it can interfere with bacterial cell wall synthesis or metabolic processes critical for survival.

In conclusion,Tert-butyl N-{1-1-(aminomethyl)cyclopentylcyclopentyl}carbamate (CAS No. 2228196-69-6) is a structurally complex and versatile compound with significant potential in pharmaceutical research. Its unique combination of steric bulk from the tert-butyl group and conformational flexibility from the cyclopentane system makes it an attractive scaffold for drug development. As computational methods continue to evolve and synthetic techniques become more sophisticated, compounds like this are likely to play an increasingly important role in the discovery and development of novel therapeutics.